![molecular formula C13H19NO2 B3271952 4-(hexylamino)benzoic Acid CAS No. 55791-76-9](/img/structure/B3271952.png)
4-(hexylamino)benzoic Acid
Overview
Description
Synthesis Analysis
The synthesis of similar benzoate compounds has been described in the literature . Typically, these compounds are synthesized through a process involving alkylation, esterification, and further alkylation . The exact synthesis process for 4-(hexylamino)benzoic Acid is not specified in the available literature.Scientific Research Applications
Tuberculostatic Activity
4-(Hexylamino)benzoic acid has been investigated for its tuberculostatic activity. A study by Stelt, Zwart Voorspuij, & Nauta (2006) explored the activity of derivatives of 4-amino-benzoic acid and found that most showed little activity, though some showed active properties on synthetic mediums.
Polymorphism Studies
Research has focused on polymorphs of related compounds such as 4-(N,N-dimethylamino)benzoic acid. Aakeröy, Desper, & Levin (2005) characterized two new polymorphs of this compound, providing insights into the polymorphic nature of such molecules.
Molecular Orientation and Stability
The molecular orientation and stability of hydrogen-bonded benzoic acid dimers have been studied. Kato, Jin, Kaneuchi, & Uryu (1993) investigated liquid-crystalline benzoic acid derivatives, including 4-hexylbenzoic acid, revealing insights into molecular behavior at different temperatures and states.
Anion Recognition and Sensing
The compound has applications in anion recognition and sensing. A study by Hou & Kobiro (2006) highlighted the use of 4-(N,N-dimethylamino)benzoic acid in recognizing divalent anions, demonstrating its potential in chemical sensing applications.
Synthesis and Drug Development
Vapour Pressure and Thermodynamic Properties
Research into the thermodynamic properties of benzoic acid derivatives includes studies on vapor pressures and sublimation enthalpies. Monte et al. (2010) provided detailed data on these properties for several derivatives, contributing to a deeper understanding of their physical behavior.
properties
IUPAC Name |
4-(hexylamino)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-2-3-4-5-10-14-12-8-6-11(7-9-12)13(15)16/h6-9,14H,2-5,10H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXOKKPODGWECLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10384287 | |
Record name | 4-(hexylamino)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55791-76-9 | |
Record name | 4-(hexylamino)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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